Cas no 2680693-65-4 (5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid)

• Product Name: 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid
• CAS No: 2680693-65-4
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 5652661
• PubChem ID: 165917626
• Update Time: 2025-05-19

5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid
• 2680693-65-4
• EN300-28281854
• 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid

• Inchi： 1S/C10H10F3NO4/c11-10(12,13)9(18)14-2-1-6(15)4-3-5(7(4)14)8(16)17/h4-5,7H,1-3H2,(H,16,17)
• InChI Key： LBJBPDJQJAURKA-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2CC(C(=O)O)C12)=O)=O)(F)F

Computed Properties

• Exact Mass: 265.05619229g/mol
• Monoisotopic Mass: 265.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid

Comprehensive Analysis of 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2680693-65-4)

The compound 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2680693-65-4) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a 2-azabicyclo[4.2.0]octane core, a trifluoroacetyl group, and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel bicyclic scaffolds like 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid has surged due to their ability to mimic natural product frameworks. This compound's trifluoroacetyl moiety enhances its metabolic stability, a critical factor in drug design, as highlighted by trending searches on "improving drug half-life" and "metabolically stable compounds." Additionally, its carboxylic acid group offers opportunities for further derivatization, aligning with the growing interest in "click chemistry" and "fragment-based drug discovery."

The synthesis of 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid often involves multi-step organic transformations, including cyclization and acylation reactions. Its CAS No. 2680693-65-4 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Given the rise of AI-driven drug discovery, queries like "AI in synthetic chemistry" and "predicting reaction yields" underscore the relevance of such advanced intermediates in accelerating research workflows.

From a therapeutic perspective, this compound's azabicyclo[4.2.0]octane core is structurally analogous to motifs found in antibiotics and neuromodulators. This has led to exploratory studies on its potential in addressing antibiotic resistance, a hot topic in global health discussions. Furthermore, its trifluoroacetyl group is frequently searched in the context of "fluorine in drug design," reflecting the pharmaceutical industry's focus on fluorinated compounds for enhanced bioavailability and target engagement.

In conclusion, 5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2680693-65-4) represents a promising scaffold for drug development, combining structural novelty with functional versatility. Its alignment with current research trends—such as "green chemistry," "precision medicine," and "high-throughput screening"—positions it as a valuable asset for scientists tackling unmet medical needs. As the field evolves, this compound is likely to play a pivotal role in the next generation of therapeutic agents.